Cas no 748776-50-3 (5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol)
748776-50-3 structure
Product Name:5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol
CAS No:748776-50-3
MF:C9H15N3S2
MW:229.365498781204
CID:3105280
PubChem ID:3809750
Update Time:2025-04-21
5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Methyl-cyclohexylamino)-[1,3,4]thiadiazole-2-thiol
- HMS1786P02
- AKOS000116311
- EN300-03447
- AKOS017268934
- SR-01000035516
- CS-0356093
- 748776-50-3
- 5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol
- SR-01000035516-1
- C9H15N3S2
- 5-[(2-methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol
- 5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol
-
- Inchi: 1S/C9H15N3S2/c1-6-4-2-3-5-7(6)10-8-11-12-9(13)14-8/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: VPEXGPZGXPUORY-UHFFFAOYSA-N
- SMILES: S1C(NN=C1NC1CCCCC1C)=S
Computed Properties
- Exact Mass: 229.07073984Da
- Monoisotopic Mass: 229.07073984Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 93.8Ų
5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263128-50mg |
5-[(2-Methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M263128-100mg |
5-[(2-Methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M263128-500mg |
5-[(2-Methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 500mg |
$ 320.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-50mg |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 50mg |
¥2868.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-100mg |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 100mg |
¥3780.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-250mg |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 250mg |
¥3416.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-500mg |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 500mg |
¥3283.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-1g |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 1g |
¥3715.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-2.5g |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 2.5g |
¥8478.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426763-5g |
5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol |
748776-50-3 | 95% | 5g |
¥10039.00 | 2024-07-28 |
5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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